Cas no 2228646-60-2 (2-(3-ethoxy-2-methoxyphenyl)prop-2-en-1-amine)

• Product Name: 2-(3-ethoxy-2-methoxyphenyl)prop-2-en-1-amine
• CAS No: 2228646-60-2
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6059186
• PubChem ID: 165973963
• Update Time: 2025-08-03

2-(3-ethoxy-2-methoxyphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethoxy-2-methoxyphenyl)prop-2-en-1-amine
• EN300-1820033
• 2228646-60-2

• Inchi： 1S/C12H17NO2/c1-4-15-11-7-5-6-10(9(2)8-13)12(11)14-3/h5-7H,2,4,8,13H2,1,3H3
• InChI Key： OFNRYGXVKDXNKQ-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(C(=C)CN)=C1OC

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(3-ethoxy-2-methoxyphenyl)prop-2-en-1-amine

Introduction to 2-(3-ethoxy-2-methoxyphenyl)prop-2-en-1-amine (CAS No. 2228646-60-2)

2-(3-ethoxy-2-methoxyphenyl)prop-2-en-1-amine, with the CAS number 2228646-60-2, is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an ethoxy and methoxy substituent on the phenyl ring, and a propenylamine moiety. These structural elements contribute to its potential biological activities and pharmacological properties.

The synthesis of 2-(3-ethoxy-2-methoxyphenyl)prop-2-en-1-amine typically involves multi-step reactions, including the formation of the substituted phenyl ring and the introduction of the propenylamine group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for both academic research and industrial applications.

In terms of its chemical properties, 2-(3-ethoxy-2-methoxyphenyl)prop-2-en-1-amine exhibits notable solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its stability under various conditions, including temperature and pH, has been extensively studied to ensure its suitability for use in different experimental setups. These properties make it a versatile compound for a wide range of applications in chemical and biological research.

The biological activities of 2-(3-ethoxy-2-methoxyphenyl)prop-2-en-1-amine have been the subject of numerous studies. One of the key areas of interest is its potential as a lead compound for drug discovery. Preliminary in vitro studies have shown that this compound exhibits promising activity against various targets, including enzymes and receptors involved in neurological disorders, cancer, and inflammatory diseases. For instance, it has been reported to have inhibitory effects on specific kinases, which are crucial enzymes in cellular signaling pathways.

In addition to its potential therapeutic applications, 2-(3-ethoxy-2-methoxyphenyl)prop-2-en-1-amine has also been explored for its use as a probe in biochemical assays. Its ability to selectively bind to certain protein targets makes it a valuable tool for understanding the mechanisms underlying various biological processes. This has led to its use in high-throughput screening (HTS) platforms, where it can help identify new drug candidates or validate existing ones.

The pharmacokinetic properties of 2-(3-ethoxy-2-methoxyphenyl)prop-2-en-1-amine have also been investigated to assess its suitability as a drug candidate. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its intended target site within the body and exert its therapeutic effects without causing significant side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3-ethoxy-2-methoxyphenyl)prop-2-en-1-amine in treating various conditions. Early results from these trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. However, further research is needed to fully understand its potential and optimize its use in clinical settings.

In conclusion, 2-(3-ethoxy-2-methoxyphenyl)prop-2-en-1-amine (CAS No. 2228646-60-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable chemical properties, and promising biological activities make it an exciting area of study for researchers and clinicians alike. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the development of new treatments for various diseases.